1-{3-[(3-isopropyl-4-oxo-2-thioxo-1,3-thiazolan-5-yliden)methyl]-9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}-4-piperidinecarboxamide

Specification

• Molecular Formula: C22H25N5O3S2
• Molecular Weight: 471.6 g/mol
• IUPAC Name: 1-[9-methyl-4-oxo-3-[(Z)-(4-oxo-3-propan-2-yl-2-sulfanylidene-1,3-thiazolidin-5-ylidene)methyl]pyrido[1,2-a]pyrimidin-2-yl]piperidine-4-carboxamide
• Standard InChI: InChI=1S/C22H25N5O3S2/c1-12(2)27-21(30)16(32-22(27)31)11-15-19(25-9-6-14(7-10-25)17(23)28)24-18-13(3)5-4-8-26(18)20(15)29/h4-5,8,11-12,14H,6-7,9-10H2,1-3H3,(H2,23,28)/b16-11-
• Standard InChI Key: NWEYXKGSLAWRRV-WJDWOHSUSA-N
• Isomeric SMILES: CC1=CC=CN2C1=NC(=C(C2=O)/C=C\3/C(=O)N(C(=S)S3)C(C)C)N4CCC(CC4)C(=O)N
• Canonical SMILES: CC1=CC=CN2C1=NC(=C(C2=O)C=C3C(=O)N(C(=S)S3)C(C)C)N4CCC(CC4)C(=O)N

Introduction

The compound 1-{3-[(3-isopropyl-4-oxo-2-thioxo-1,3-thiazolan-5-yliden)methyl]-9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}-4-piperidinecarboxamide is a complex organic molecule featuring multiple ring systems and functional groups. It belongs to the categories of thiazolidinones and pyrido-pyrimidines, which are known for their diverse biological activities, including potential therapeutic applications in medicinal chemistry.

Synthesis and Characterization

The synthesis of this compound typically involves multi-step organic reactions, requiring careful control of temperature, solvent selection, and purification techniques to achieve high yield and purity. Analytical methods such as Nuclear Magnetic Resonance (NMR) spectroscopy and High-Performance Liquid Chromatography (HPLC) are used to characterize the synthesized compound.

Biological Activity and Potential Applications

Compounds with similar structural features have shown a range of biological activities, including potential roles in modulating enzymatic activity related to metabolic processes. The exact molecular pathways influenced by this compound are under investigation, but preliminary studies suggest potential roles in disease processes such as cancer or inflammation.

Comparison with Similar Compounds

Compound Name	Structural Features	Biological Activity
3-isopropyl-5-{(Z)-1-[2-(2-methoxyphenoxy)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylidene}-2-thioxo-1,3-thiazolan-4-one	Thiazole and pyrimidine rings, methoxyphenoxy moiety	Potential biological activity in research settings
5-((Z)-1-{2-[(3-isopropoxypropyl)amino]-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}methylidene)-3-propyl-2-thioxo-1,3-thiazolan-4-one	Pyrido-pyrimidine and thiazole rings, isopropoxypropyl group	Potential applications in medicinal chemistry
1-{3-[(3-isopropyl-4-oxo-2-thioxo-1,3-thiazolan-5-yliden)methyl]-9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}-4-piperidinecarboxamide	Pyrido-pyrimidine and thiazole rings, piperidinecarboxamide moiety	Potential roles in modulating enzymatic activity